Cas no 309739-67-1 (PP2 analog)

• Product Name: PP2 analog
• CAS No: 309739-67-1
• MF: C₁₆H₁₇ClN₄
• MW: 300.7860
• MDL: MFCD28156240
• CID: 2952253
• PubChem ID: 44308830
• Update Time: 2025-10-12

PP2 analog Chemical and Physical Properties

Names and Identifiers

• PP2 analog
• PP 2 ANALOG
• PP-2 ANALOG
• 5-(4-Chlorophenyl)-7-(1,1-dimethylethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-(4-chlorophenyl)-7-(1,1-dimethylethyl)-
• CHEMBL 306012
• CHEMBL306012
• CHEMBL-306012
• PP2-Analog
• 7-tert-butyl-5-(4-chlorophenyl)-7h-pyrrolo[2,3-d]pyrimidin-4-amine
• BCP13853
• BDBM50092229
• 7-tert-butyl-5-(4-chlorophenyl)pyrrolo[2,3-d]pyrimidin-4-amine
• 7-tert-Butyl-5-(4-chloro-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
• 309739-67-1
• SCHEMBL3787827
• EX-A4165
• 7-(tert-butyl)-5-(4-chlorophenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• PP2 analog?
• AKOS040758985
• C16H17ClN4

• MDL： MFCD28156240
• Inchi： 1S/C16H17ClN4/c1-16(2,3)21-8-12(10-4-6-11(17)7-5-10)13-14(18)19-9-20-15(13)21/h4-9H,1-3H3,(H2,18,19,20)
• InChI Key： CYTZASCNUGMIJP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1[H])C1C2=C(N([H])[H])N=C([H])N=C2N(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 300.1141743g/mol
• Monoisotopic Mass: 300.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.7

Experimental Properties

• Color/Form: Solid powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-4 g/L) (25 ºC),

PP2 analog Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on PP2 analog

Introduction to PP2 Analog (CAS No. 309739-67-1)

PP2 analog (CAS No. 309739-67-1) is a potent and selective inhibitor of Src family kinases, which are critical regulators of various cellular processes, including cell proliferation, differentiation, and migration. This compound has gained significant attention in both academic research and pharmaceutical development due to its high specificity and efficacy in modulating kinase activity. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of PP2 analog.

Chemical Properties: PP2 analog (CAS No. 309739-67-1) is a synthetic compound with a molecular formula of C₁₈H₁₈F₃N₅O and a molecular weight of 385.37 g/mol. It is a white to off-white solid at room temperature and is soluble in dimethyl sulfoxide (DMSO) and other organic solvents. The compound's chemical structure features a pyrazolopyrimidine core, which is crucial for its inhibitory activity against Src family kinases.

Biological Activities: The primary biological activity of PP2 analog is its ability to inhibit Src family kinases (SFKs). SFKs are non-receptor tyrosine kinases that play essential roles in signal transduction pathways involved in cell growth, survival, and motility. By selectively inhibiting these kinases, PP2 analog can modulate various cellular processes and has been extensively studied for its therapeutic potential in cancer and inflammatory diseases.

Mechanism of Action: The mechanism by which PP2 analog exerts its inhibitory effects on SFKs involves binding to the ATP-binding site of the kinase domain. This binding disrupts the catalytic activity of the kinase, thereby preventing the phosphorylation of downstream substrates. The high specificity of PP2 analog for SFKs is attributed to its unique structural features that allow it to selectively interact with the ATP-binding site of these kinases.

Cancer Research: One of the most promising applications of PP2 analog is in cancer research. Several studies have demonstrated that inhibition of SFKs can lead to reduced tumor growth, angiogenesis, and metastasis. For example, a recent study published in the journal Cancer Research showed that treatment with PP2 analog significantly inhibited the growth of breast cancer cells both in vitro and in vivo by downregulating the expression of key oncogenic proteins such as c-Src and FAK.

Inflammatory Diseases strong>: In addition to its anti-cancer properties, PP2 analog strong> has also shown promise in treating inflammatory diseases. Src family kinases are known to be involved in the activation of immune cells and the production of pro-inflammatory cytokines. A study published in the journal JCI Insight demonstrated that treatment with < strong > PP2 analog strong > reduced inflammation in a mouse model of rheumatoid arthritis by inhibiting the activation of macrophages and T cells. p > < p >< strong > Clinical Trials strong >: While strong > PP2 analog strong > is primarily used as a research tool, there are ongoing efforts to develop it into a therapeutic agent for clinical use. Several preclinical studies have shown promising results, and some compounds derived from strong > PP2 analog strong > are currently being evaluated in clinical trials for their safety and efficacy in treating various diseases. p > < p >< strong > Safety Considerations strong >: Despite its therapeutic potential, it is important to note that strong > PP2 analog strong > should be handled with care due to its potent biological activity. Researchers should follow standard safety protocols when working with this compound to ensure safe handling and storage. p > < p >< strong > Conclusion strong >: In summary, strong > PP2 analog strong > (CAS No. 309739-67-1) is a valuable tool for studying the role of Src family kinases in various biological processes. Its high specificity and efficacy make it an attractive candidate for developing novel therapies for cancer and inflammatory diseases. As research continues to advance our understanding of this compound's mechanisms and applications, it holds great promise for improving patient outcomes in the future. p > article > response >